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Compound of Interest

Compound Name: BMS-919373

Cat. No.: B1192345

For researchers, scientists, and drug development professionals handling BMS-919373, a
selective IKur current blocker, adherence to proper disposal procedures is paramount for
ensuring laboratory safety and environmental protection.[1][2] While specific disposal
instructions for BMS-919373 are not readily available in public documentation, a
comprehensive approach based on general chemical safety principles and information from
Safety Data Sheets (SDS) for similar research compounds is essential.

Immediate Safety and Handling Precautions

Before proceeding with disposal, it is critical to handle BMS-919373 with appropriate personal
protective equipment (PPE). Based on safety data for analogous compounds, this includes:

o Eye Protection: Wear safety glasses or goggles. In case of eye contact, rinse cautiously with
water for several minutes and seek immediate medical attention.[3]

o Hand Protection: Wear suitable chemical-resistant gloves.

o Skin Protection: Avoid skin contact. If contact occurs, wash the affected area thoroughly with
soap and water.

» Respiratory Protection: In case of inadequate ventilation, wear respiratory protection to avoid
breathing dust.

Step-by-Step Disposal Protocol
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The following procedure outlines a recommended course of action for the disposal of BMS-
919373, emphasizing compliance with local and institutional regulations.

e Consult the Safety Data Sheet (SDS): The most critical first step is to obtain and thoroughly
review the SDS provided by the specific supplier of BMS-919373. This document will contain
detailed information regarding the compound's hazards, handling, and disposal
requirements.

o Waste Identification and Segregation:

o Solid Waste: Unused or expired BMS-919373 powder should be collected in a clearly
labeled, sealed container. Do not mix with other chemical waste unless compatibility is
confirmed.

o Liquid Waste: Solutions containing BMS-919373, such as those prepared in DMSO,
should be collected in a designated, labeled waste container for organic solvents.[4][5] Do
not dispose of these solutions down the drain.

o Contaminated Materials: All disposable labware, such as pipette tips, tubes, and gloves,
that have come into contact with BMS-919373 should be collected in a designated
hazardous waste container.

o Environmental Considerations: Avoid release into the environment.[3] Some chemical
compounds are harmful to aquatic life with long-lasting effects.[3]

« Institutional Waste Management: Contact your institution's Environmental Health and Safety
(EHS) office or chemical safety officer to arrange for the pickup and disposal of the
hazardous waste.[6][7] They will provide guidance on proper labeling and storage pending
disposal and ensure compliance with all federal, state, and local regulations.[7]

Hazard and Disposal Summary

The following table summarizes key hazard information and disposal recommendations based
on data for similar chemical compounds. This information should be considered as general
guidance and superseded by the specific SDS for BMS-919373.
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Hazard Category Description Disposal Recommendation

Do not ingest. If swallowed,
Acute Oral Toxicity Harmful if swallowed.[3] rinse mouth and call a poison
center or doctor.[3]

Wear eye protection. If in eyes,

) Causes serious eye damage. rinse cautiously with water and
Serious Eye Damage ) ] )
[3] seek immediate medical
attention.[3]

Avoid release to the

o ] environment. Dispose of
] Harmful to aquatic life with o
Aquatic Hazard contents/container in

long lasting effects.[3] ]
accordance with local

regulations.[3]

Disposal Workflow

The logical flow for the proper disposal of a research chemical like BMS-919373 is illustrated in

the diagram below.
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BMS-919373 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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